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Compound of Interest

Compound Name:
2-(Trifluoromethyl)-dl-

phenylalanine

Cat. No.: B1333503 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(Trifluoromethyl)-dl-phenylalanine
was publicly available at the time of this writing. The following guidance is based on safety data

for structurally similar compounds, including halogenated and trifluoromethyl-containing

molecules, as well as L- and DL-phenylalanine. Researchers should always perform a

thorough risk assessment and consult their institution's safety office before handling any new

chemical.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 2-(Trifluoromethyl)-dl-
phenylalanine. It includes detailed operational and disposal plans to ensure safe laboratory

practices.

Hazard Identification and Quantitative Data
While specific quantitative data for 2-(Trifluoromethyl)-dl-phenylalanine is not available, the

presence of the trifluoromethyl group suggests potential hazards beyond those of standard

phenylalanine. The following table summarizes potential hazards and physical properties based

on similar compounds.
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Category Information Potential Hazards

Chemical Identity
2-(Trifluoromethyl)-dl-

phenylalanine
-

Appearance
Likely a white to off-white

crystal or crystalline powder.
-

Solubility
Expected to be slightly soluble

in water.
-

Acute Toxicity
May be harmful if swallowed or

inhaled.[1]

H302: Harmful if swallowed.[1]

H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation May cause skin irritation.[1] H315: Causes skin irritation.[1]

Eye Damage/Irritation
May cause serious eye

irritation.[1]

H319: Causes serious eye

irritation.[1]

Respiratory Irritation
May cause respiratory

irritation.[1]

H335: May cause respiratory

irritation.[1]

Thermal Decomposition

Thermal decomposition may

produce irritating, corrosive,

and/or toxic gases, such as

carbon oxides (CO, CO2),

nitrogen oxides (NOx), and

potentially hydrogen fluoride

(HF).[2][3]

-

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk when handling 2-
(Trifluoromethyl)-dl-phenylalanine.
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Body Part
Personal Protective
Equipment

Specifications and
Standards

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Ensure gloves

are tested to a relevant

standard (e.g., EN 374 in

Europe, F739 in the US).

Always inspect gloves for

degradation before use and

replace them immediately if

compromised.[1]

Eyes/Face Safety goggles and face shield

Wear tightly sealed safety

goggles. A face shield is

recommended, especially

when there is a splash

potential.[2][4]

Body Laboratory coat

A flame-resistant lab coat, full-

length pants, and closed-toe

shoes are required.[2] For

larger quantities or increased

risk of splashing, consider a

chemical-resistant apron or

coveralls.[5]

Respiratory Air-purifying respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and acid gases if handling

outside of a fume hood or if

dust is generated.[4][5] A full-

face respirator provides a

higher level of protection.

Experimental Protocols: Handling and Disposal
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Preparation and Engineering Controls:

Review the Safety Data Sheet (SDS) for any similar compounds before beginning work.[2]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Keep the container tightly closed when not in use.

Weighing and Transfer:

Handle as a solid to minimize dust generation.

If weighing outside of a fume hood, use an enclosure to contain any dust.

Use appropriate tools (e.g., spatula, weigh paper) for transfer.

Avoid creating dust.[3]

In Solution:

When dissolving, add the solid to the solvent slowly to avoid splashing.

If the solvent is volatile, ensure adequate ventilation.

Post-Handling:

Thoroughly clean the work area after handling.

Wash hands and any exposed skin immediately after work is complete.

Waste Identification:

2-(Trifluoromethyl)-dl-phenylalanine and any materials contaminated with it (e.g.,

gloves, weigh paper, pipette tips) should be considered hazardous waste.

Waste Segregation and Storage:
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Collect all solid waste in a clearly labeled, sealed container.

Collect all liquid waste containing the compound in a separate, labeled, sealed container.

Store waste containers in a designated, well-ventilated area away from incompatible

materials.[2]

Waste Disposal:

Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for waste

pickup and disposal procedures.[2]

Do not dispose of this chemical down the drain.[3]

Workflow for Safe Handling of 2-(Trifluoromethyl)-dl-
phenylalanine
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Caption: Workflow for the safe handling of 2-(Trifluoromethyl)-dl-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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